Cas no 80392-79-6 (3-Bromo-2,6-difluoropyridine)

3-Bromo-2,6-difluoropyridine structure
3-Bromo-2,6-difluoropyridine structure
Product Name:3-Bromo-2,6-difluoropyridine
CAS No:80392-79-6
MF:C5H2BrF2N
MW:193.976887226105
MDL:MFCD11044274
CID:985568
PubChem ID:19765739
Update Time:2024-10-27

3-Bromo-2,6-difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-2,6-difluoropyridine
    • 3-BROMO-2,5-DIFLUOROPYRIDINE
    • 2,6-difluoro-5-bromopyridine
    • QC-6971
    • Pyridine, 3-bromo-2,6-difluoro-
    • 2,6-Difluoro-3-bromopyridine
    • GLWVPTDEVHPILQ-UHFFFAOYSA-N
    • RP08364
    • AM62469
    • AK122818
    • AB0070676
    • ST24041826
    • 3-Bromo-2,6-difluoropyridine (ACI)
    • SY028971
    • CS-W005902
    • EN300-244564
    • J-511834
    • AKOS006307329
    • DB-075680
    • DTXSID90599695
    • MFCD11044274
    • 3-bromo-2,6-difluoro-pyridine
    • DS-6742
    • SCHEMBL9157488
    • 80392-79-6
    • MDL： MFCD11044274
    • Inchi： 1S/C5H2BrF2N/c6-3-1-2-4(7)9-5(3)8/h1-2H
    • InChI Key： GLWVPTDEVHPILQ-UHFFFAOYSA-N
    • SMILES： FC1C=CC(Br)=C(F)N=1

Computed Properties

  • Exact Mass: 192.93400
  • Monoisotopic Mass: 192.93387g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.4

Experimental Properties

  • PSA: 12.89000
  • LogP: 2.12230

3-Bromo-2,6-difluoropyridine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Bromo-2,6-difluoropyridine Pricemore >>

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3-Bromo-2,6-difluoropyridine Production Method

Production Method 1

1513-65-1 1513-65-1
80392-79-6 80392-79-6
Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  45 min, -75 °C
1.2 Reagents: 1,2-Dibromo-1,1,2,2-tetrafluoroethane Solvents: Tetrahydrofuran
Reference
The structural proliferation of 2,6-difluoropyridine through organometallic intermediates
Schlosser, Manfred; et al, European Journal of Organic Chemistry, 2004, (5), 1018-1024

Production Method 2

866755-20-6 866755-20-6
80392-79-6 80392-79-6
Reaction Conditions
1.1 Reagents: Cesium fluoride Solvents: Dimethyl sulfoxide ;  rt; 8 h, 80 °C
1.2 Reagents: Water ;  rt
Reference
Facile preparation of 3-substituted-2,6-difluoropyridines: application to the synthesis of 2,3,6-trisubstituted pyridines
Katoh, Taisuke; et al, Tetrahedron Letters, 2015, 56(44), 6043-6046

3-Bromo-2,6-difluoropyridine Raw materials

3-Bromo-2,6-difluoropyridine Preparation Products

3-Bromo-2,6-difluoropyridine Related Literature

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